Cas no 1804358-46-0 (2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1804358-46-0
• MF: C₈H₉F₃N₂O₄S
• MW: 286.228271245956
• CID: 4839009
• Update Time: 2025-05-19

2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C8H9F3N2O4S/c1-4-5(18(12,14)15)3-13-7(16-2)6(4)17-8(9,10)11/h3H,1-2H3,(H2,12,14,15)
• InChI Key： XIXBDUQTVLMEOO-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=C(C=1C)OC(F)(F)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 99.9

Additional information on 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide

Comprehensive Overview of 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804358-46-0)

The compound 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804358-46-0) is a specialized sulfonamide derivative with a unique pyridine backbone. Its molecular structure features a methoxy group, a methyl group, and a trifluoromethoxy moiety, which contribute to its distinct chemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate or building block in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives like 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in designing small-molecule inhibitors for enzymes or receptors. The trifluoromethoxy group is a key structural feature, often associated with improved lipophilicity and membrane permeability, making it valuable in medicinal chemistry.

The synthesis of CAS No. 1804358-46-0 typically involves multi-step organic reactions, including sulfonylation and heterocyclic ring functionalization. Its purity and stability are critical for laboratory and industrial applications, prompting rigorous analytical techniques such as HPLC, NMR, and mass spectrometry for characterization. This compound is often stored under inert conditions to prevent degradation, reflecting its sensitivity to environmental factors.

From an industrial perspective, 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide is classified as a high-value chemical due to its niche applications. It is frequently referenced in patents related to crop protection and veterinary medicine, highlighting its versatility. The agrochemical sector, for instance, explores its potential as a herbicide or fungicide precursor, leveraging its ability to disrupt biological pathways in pests.

Environmental and safety considerations are paramount when handling CAS No. 1804358-46-0. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. Its ecological impact is still under study, with researchers emphasizing green chemistry approaches to minimize waste during synthesis.

The future of 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide lies in its adaptability to emerging trends like precision agriculture and targeted drug delivery. As computational tools like AI-driven molecular modeling advance, this compound could play a pivotal role in virtual screening campaigns. Its compatibility with high-throughput screening (HTS) platforms further underscores its relevance in modern R&D pipelines.

For researchers sourcing CAS No. 1804358-46-0, quality assurance is a top priority. Reputable suppliers provide certificates of analysis (CoA) and detailed technical data sheets (TDS) to ensure compliance with industry standards. The compound’s pricing reflects its specialized nature, often requiring custom synthesis for large-scale projects.

In summary, 2-Methoxy-4-methyl-3-(trifluoromethoxy)pyridine-5-sulfonamide represents a fascinating intersection of chemical innovation and practical utility. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential breakthroughs in life sciences and material engineering on the horizon.